2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol

• IUPAC Name: 2-[4-[(4-methoxypyridin-2-yl)methylamino]-6-methylpyrimidin-2-yl]phenol
• InChI: InChI=1S/C18H18N4O2/c1-12-9-17(20-11-13-10-14(24-2)7-8-19-13)22-18(21-12)15-5-3-4-6-16(15)23/h3-10,23H,11H2,1-2H3,(H,20,21,22)
• InChI Key: OIHBMCKRKSYCBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2=CC=CC=C2O)NCC3=NC=CC(=C3)OC
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol

Description

2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol, also known as MPMP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound belongs to the class of pyrimidines and has a molecular weight of 346.4 g/mol.

Scientific Research Applications

2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol has shown promising results in scientific research for a variety of applications. One of the most significant applications is in the treatment of cancer. 2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to sensitize cancer cells to chemotherapy drugs, making them more effective.
In addition to cancer treatment, 2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. 2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol has been found to protect neurons from oxidative stress and improve cognitive function in animal models.

Mechanism of Action

The mechanism of action of 2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol is not fully understood, but it is believed to act through multiple pathways. 2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol has been found to inhibit the activity of enzymes involved in cell proliferation and DNA replication, leading to apoptosis of cancer cells. It also activates the AMP-activated protein kinase (AMPK) pathway, which regulates cellular energy metabolism and has been shown to have anti-cancer effects.
Biochemical and Physiological Effects:
2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol has been found to have a variety of biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS), which can cause oxidative damage to cells. 2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol also increases the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, which protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol in lab experiments is its high purity and stability. The synthesis method has been optimized to yield a pure product, which is essential for accurate scientific research. However, one limitation is that 2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol is relatively expensive compared to other compounds, which may limit its use in some experiments.

Future Directions

There are several future directions for research on 2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol. One area of interest is in developing more efficient synthesis methods to reduce the cost of the compound. Another direction is in studying the potential of 2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol in combination with other drugs for cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol and its potential in treating neurodegenerative diseases.
In conclusion, 2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol is a promising compound with potential therapeutic applications in cancer treatment and neurodegenerative diseases. Its synthesis method has been optimized to yield a pure product, and it has been found to have a variety of biochemical and physiological effects. Further research is needed to fully understand the mechanism of action of 2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol and its potential in combination with other drugs for cancer treatment and in treating neurodegenerative diseases.

Synthesis Methods

The synthesis of 2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol involves the reaction of 4-methoxypyridine-2-carbaldehyde with 2-amino-6-methylpyrimidine in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with 4-formylphenol to yield the final product, 2-(4-{[(4-methoxypyridin-2-yl)methyl]amino}-6-methylpyrimidin-2-yl)phenol. The synthesis method has been optimized to achieve high yields and purity of the compound.